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Compound of Interest

Compound Name: Benzoxiquine

CAS No.: 86-75-9

Cat. No.: B1666691

Get Quote

Introduction

Benzoxiquine, also known as 8-benzoyloxyquinoline, is a compound belonging to the

quinoline family.[1] Accurate and precise quantification of Benzoxiquine is crucial for quality

control in pharmaceutical formulations and various research applications. High-Performance

Liquid Chromatography (HPLC) is a widely used analytical technique for this purpose due to its

high sensitivity, resolution, and reproducibility.[2][3] This application note details a robust

reverse-phase HPLC (RP-HPLC) method for the quantitative analysis of Benzoxiquine.

Principle

The method employs reverse-phase chromatography, where Benzoxiquine is separated on a

nonpolar stationary phase (C18) with a polar mobile phase. The separation is based on the

differential partitioning of the analyte between the stationary and mobile phases. Quantification

is achieved by comparing the peak area of the analyte in a sample to a calibration curve

generated from reference standards of known concentrations. UV detection is utilized for

monitoring the column effluent.
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Chromatographic Conditions

A summary of the recommended HPLC conditions for the analysis of Benzoxiquine is provided

in the table below.

Parameter Recommended Condition

HPLC System
Any standard HPLC system with a UV or PDA

detector

Column
C18 reversed-phase column (e.g., 4.6 x 150

mm, 5 µm)

Mobile Phase Acetonitrile and 0.1% Formic Acid in Water

Gradient 5% to 95% Acetonitrile over 15 minutes

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 10 µL

Detection Wavelength 230 nm

Method Validation Summary

The analytical method was validated according to the International Conference on

Harmonisation (ICH) guidelines.[3][4] The performance characteristics are summarized below.

Validation Parameter Result Acceptance Criteria

Linearity (r²) > 0.999 r² ≥ 0.999

Range 1 - 100 µg/mL Relevant to test concentration

Accuracy (% Recovery) 98.0% - 102.0% 98.0% - 102.0%

Precision (% RSD) < 2.0% ≤ 2.0%

Limit of Detection (LOD) ~0.1 µg/mL To be determined

Limit of Quantification (LOQ) ~0.3 µg/mL To be determined
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Experimental Protocol
1. Reagents and Solution Preparation

Solvents: Use HPLC grade acetonitrile, methanol, and water.

Acid: Use analytical grade formic acid.

Mobile Phase A (Aqueous): 0.1% Formic Acid in Water.

Mobile Phase B (Organic): Acetonitrile.

Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Benzoxiquine reference

standard and dissolve it in a 10 mL volumetric flask with methanol.[5]

Calibration Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100

µg/mL) by serially diluting the stock solution with the mobile phase.[5]

2. Sample Preparation

Accurately weigh the sample containing Benzoxiquine.

Dissolve the sample in a suitable solvent, such as methanol or acetonitrile, to achieve a

theoretical concentration within the calibration range.[6]

Sonicate for 15 minutes to ensure complete dissolution.

Filter the solution through a 0.45 µm syringe filter to remove any particulate matter before

injection.[6][7]

3. Instrumentation and Analysis

Set up the HPLC system with the column and mobile phases as described in the

"Chromatographic Conditions" table.

Equilibrate the column with the initial mobile phase composition for at least 30 minutes or

until a stable baseline is achieved.
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Inject the prepared calibration standards, starting from the lowest concentration.

Inject the prepared sample solutions. A blank (mobile phase) should be injected periodically

to ensure no carryover.

4. Data Analysis and Quantification

Integrate the peak area for Benzoxiquine in each chromatogram.

Construct a calibration curve by plotting the peak area of the standards against their

corresponding concentrations.

Perform a linear regression analysis on the calibration curve to obtain the equation of the line

(y = mx + c) and the correlation coefficient (r²).

Calculate the concentration of Benzoxiquine in the samples using the regression equation

from the calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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